2-[(4-Isopropylbenzyl)amino]-1-phenylethanol

• Molecular Formula: C18H23NO
• Molecular Weight: 269.4 g/mol
• IUPAC Name: 1-phenyl-2-[(4-propan-2-ylphenyl)methylamino]ethanol
• InChI: InChI=1S/C18H23NO/c1-14(2)16-10-8-15(9-11-16)12-19-13-18(20)17-6-4-3-5-7-17/h3-11,14,18-20H,12-13H2,1-2H3
• InChI Key: ABAYPBNJVATNDZ-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=C(C=C1)CNCC(C2=CC=CC=C2)O

Description

2-[(4-Isopropylbenzyl)amino]-1-phenylethanol, also known as β-Hydroxyphenethyl isopropylmethylamine, is a chemical compound that has gained attention in the scientific community due to its potential use in various fields of research. This compound has been found to possess promising properties that could be beneficial in the development of new drugs and therapies.

Mechanism of Action

The mechanism of action of 2-[(4-Isopropylbenzyl)amino]-1-phenylethanol is not fully understood. However, it is believed to act on various cellular pathways and signaling pathways that are involved in the development and progression of diseases. Studies have shown that this compound has the potential to modulate the activity of various enzymes and receptors, which could be useful in the development of new drugs and therapies.
Biochemical and Physiological Effects:
Studies have shown that 2-[(4-Isopropylbenzyl)amino]-1-phenylethanol has various biochemical and physiological effects. This compound has been found to possess anti-inflammatory, antioxidant, and anti-cancer properties. It has also been shown to improve insulin sensitivity and glucose tolerance, which could be useful in the treatment of diabetes.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(4-Isopropylbenzyl)amino]-1-phenylethanol in lab experiments include its high purity and stability. This compound is also readily available and relatively easy to synthesize. However, the limitations of using this compound in lab experiments include its potential toxicity and the lack of understanding of its mechanism of action.

Future Directions

There are numerous future directions for the use of 2-[(4-Isopropylbenzyl)amino]-1-phenylethanol in scientific research. One potential direction is the development of new drugs and therapies for the treatment of various diseases. Another direction is the study of its mechanism of action and cellular pathways. Additionally, this compound could be useful in the development of new diagnostic tools and imaging agents. Overall, the potential applications of 2-[(4-Isopropylbenzyl)amino]-1-phenylethanol in scientific research are vast and could lead to significant advances in the field of medicine.
In conclusion, 2-[(4-Isopropylbenzyl)amino]-1-phenylethanol is a promising compound that has gained attention in the scientific community due to its potential use in various fields of research. Its properties have been studied extensively, and it has been found to possess various biochemical and physiological effects that could be useful in the development of new drugs and therapies. While there are limitations to its use in lab experiments, the potential applications of this compound are vast, and it could lead to significant advances in the field of medicine.

Synthesis Methods

The synthesis of 2-[(4-Isopropylbenzyl)amino]-1-phenylethanol involves the reaction of 4-isopropylbenzylamine with benzaldehyde in the presence of a reducing agent. The reaction is carried out under controlled conditions to obtain the desired product in high yield and purity.

Scientific Research Applications

The potential applications of 2-[(4-Isopropylbenzyl)amino]-1-phenylethanol in scientific research are vast. This compound has been found to possess promising properties that could be useful in the development of new drugs and therapies. It has been studied extensively for its potential use in the treatment of various diseases such as cancer, diabetes, and neurodegenerative disorders.